Cas no 2227966-36-9 ((2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane)

• Product Name: (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane
• CAS No: 2227966-36-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6300464
• PubChem ID: 165627203
• Update Time: 2025-07-14

(2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane
• 2227966-36-9
• (2R)-2-[(6aR)-hexahydro-2H-cyclopenta[b]furan-3a-yl]oxirane
• EN300-1773124

• Inchi： 1S/C9H14O2/c1-2-7-9(3-1,4-5-10-7)8-6-11-8/h7-8H,1-6H2/t7-,8+,9?/m1/s1
• InChI Key： SSYLYSFTZJRJHE-WGTSGOJVSA-N
• SMILES： O1C[C@H]1C12CCO[C@@H]1CCC2

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.8Ų

Additional information on (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane

Introduction to (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane (CAS No. 2227966-36-9)

(2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane (CAS No. 2227966-36-9) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound, characterized by its intricate cyclopentabfuran core and epoxide functionality, offers a rich platform for chemical modifications and biological evaluations.

The chemical structure of (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane is notable for its six-membered ring fused with a five-membered ring, creating a highly strained and reactive system. The presence of the epoxide group at the 3a-position further enhances its reactivity, making it an attractive target for synthetic chemists and pharmaceutical researchers. The compound's chirality, defined by the (2R) and (6aR) configurations, imparts additional complexity and specificity to its interactions with biological systems.

In the realm of medicinal chemistry, (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and neurodegenerative diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β.

Moreover, the cyclopentabfuran scaffold of (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane has shown promise in the development of novel therapeutic agents for neurodegenerative disorders. Research conducted at the University of California, San Francisco, revealed that certain derivatives of this compound could effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings underscore the potential of (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane as a valuable starting point for the design of new drugs targeting neurological conditions.

Beyond its medicinal applications, (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane has also found utility in materials science. The unique combination of its rigid cyclopentabfuran core and reactive epoxide group makes it an excellent building block for the synthesis of advanced polymers and functional materials. For example, a 2019 study published in Macromolecules reported the use of this compound as a monomer in the preparation of high-performance thermosetting resins with enhanced mechanical properties and thermal stability.

The synthetic accessibility of (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane has been significantly improved through recent advances in asymmetric synthesis techniques. A notable approach involves the use of chiral catalysts to achieve high enantioselectivity in the formation of the cyclopentabfuran core. This has facilitated the large-scale production of this compound, making it more readily available for both academic research and industrial applications.

In conclusion, (2R)-2-(6aR)-hexahydro-2H-cyclopentabfuran-3a-yloxirane (CAS No. 2227966-36-9) represents a versatile and promising molecule with diverse applications in medicinal chemistry, materials science, and beyond. Its unique structural features and reactivity profile make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.